Cas no 1115933-64-6 (N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115933-64-6
• MF: C₂₅H₂₂N₂O₄S₂
• MW: 478.583183765411
• CID: 5434768
• Update Time: 2025-05-23

N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzyloxy)phenyl]-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 3-[methyl(phenylsulfonyl)amino]-N-[4-(phenylmethoxy)phenyl]-
• N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C25H22N2O4S2/c1-27(33(29,30)22-10-6-3-7-11-22)23-16-17-32-24(23)25(28)26-20-12-14-21(15-13-20)31-18-19-8-4-2-5-9-19/h2-17H,18H2,1H3,(H,26,28)
• InChI Key： BCRBVNSVQDYCLT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC3=CC=CC=C3)C=C2)=O)SC=CC=1N(C)S(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

N-[4-(Benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide: A Comprehensive Overview

The compound N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No. 1115933-64-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a thiophene ring, a benzyloxy group, and an N-methylbenzenesulfonamido moiety. These functional groups contribute to its unique chemical properties and reactivity, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the realm of electronics and optoelectronics. The thiophene ring in this compound serves as a conjugated system, which enhances its electronic properties. This feature makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that the presence of electron-donating groups, such as the benzyloxy moiety, can significantly improve the charge transport properties of thiophene-based materials, thereby enhancing their performance in electronic devices.

The benzyloxy group attached to the phenyl ring further contributes to the molecule's stability and solubility. This is particularly advantageous in scenarios where high thermal stability and controlled solubility are required for processing. Recent advancements in synthetic methodologies have enabled the precise control of such functional groups, allowing for tailored properties in the resulting compounds. For instance, the substitution pattern on the phenyl ring can be manipulated to optimize electronic coupling and intermolecular interactions, which are critical for achieving desired functionalities.

The N-methylbenzenesulfonamido group is another key feature of this compound. This group introduces sulfonamide functionality, which is known for its strong electron-withdrawing effects. Such effects can modulate the electronic properties of the molecule, making it suitable for applications in catalysis or as a precursor for more complex structures. Recent research has explored the use of sulfonamides as intermediates in the synthesis of bioactive compounds, where their ability to act as leaving groups or directing agents plays a crucial role.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The precise control of reaction conditions, such as temperature and solvent choice, is essential to ensure high yields and purity. Recent developments in catalytic systems have further enhanced the efficiency of these reactions, enabling the scalable production of such complex molecules.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help identify any potential impurities or by-products formed during synthesis.

Looking ahead, this compound represents a valuable building block for further chemical innovation. Its versatile structure allows for modifications that could lead to new materials with unprecedented properties. For example, incorporating additional functional groups or altering the substitution pattern could open up new avenues for research in areas such as drug delivery systems or advanced polymers.

In conclusion, N-[4-(benzyloxy)phenyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide stands at the forefront of chemical innovation due to its unique structure and diverse applications. As research continues to uncover new possibilities for this compound, it is poised to play a significant role in shaping future advancements across multiple disciplines.